Cas no 2228298-50-6 (3-bromo-5-methoxypyridine-4-thiol)

• Product Name: 3-bromo-5-methoxypyridine-4-thiol
• CAS No: 2228298-50-6
• MF: C₆H₆BrNOS
• MW: 220.086939334869
• CID: 6254946
• PubChem ID: 165845009
• Update Time: 2025-06-08

3-bromo-5-methoxypyridine-4-thiol Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-methoxypyridine-4-thiol
• EN300-1907561
• 2228298-50-6

• Inchi： 1S/C6H6BrNOS/c1-9-5-3-8-2-4(7)6(5)10/h2-3H,1H3,(H,8,10)
• InChI Key： PUILTGDWFMVYRN-UHFFFAOYSA-N
• SMILES： BrC1=CNC=C(C1=S)OC

Computed Properties

• Exact Mass: 218.93535g/mol
• Monoisotopic Mass: 218.93535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 53.4Ų

Additional information on 3-bromo-5-methoxypyridine-4-thiol

3-Bromo-5-Methoxypyridine-4-Thiol: A Comprehensive Overview

3-Bromo-5-methoxypyridine-4-thiol, also known by its CAS number 2228298-50-6, is a heterocyclic compound with significant potential in various fields of chemistry and materials science. This compound, characterized by its pyridine ring substituted with bromine, methoxy, and thiol groups, has garnered attention due to its unique electronic properties and reactivity. Recent studies have highlighted its applications in drug design, material synthesis, and environmental chemistry.

The structure of 3-bromo-5-methoxypyridine-4-thiol consists of a pyridine ring with substituents at positions 3, 4, and 5. The bromine atom at position 3 imparts electrophilic character to the molecule, while the methoxy group at position 5 contributes electron-donating effects. The thiol group (-SH) at position 4 introduces nucleophilic properties and enhances the compound's reactivity in various chemical reactions. This combination of substituents makes the molecule versatile for applications in both organic synthesis and catalysis.

Recent research has focused on the synthesis and characterization of 3-bromo-5-methoxypyridine-4-thiol. One study reported a novel synthetic route involving the coupling of bromopyridine derivatives with thiol-containing reagents under mild conditions. This method not only improved the yield but also minimized side reactions, making it more suitable for large-scale production. The compound's stability under various reaction conditions was also investigated, revealing its robustness in both acidic and basic environments.

In terms of applications, 3-bromo-5-methoxypyridine-4-thiol has shown promise in the development of new pharmaceutical agents. Its thiol group allows for the formation of disulfide bonds, which are crucial in protein stabilization and drug delivery systems. Additionally, the compound's ability to act as a ligand in metal complexes has opened avenues for its use in catalytic processes and sensing technologies.

The electronic properties of 3-bromo-5-methoxypyridine-4-thiol have also been explored for applications in organic electronics. Studies have demonstrated that the compound can serve as an effective electron donor in conjugated systems, enhancing the performance of organic semiconductors. This property is particularly valuable in the development of flexible electronics and optoelectronic devices.

In environmental chemistry, 3-bromo-5-methoxypyridine-4-thiol has been investigated for its role in remediation processes. Its ability to bind heavy metals through thiol-mediated chelation makes it a potential candidate for water purification systems. Recent experiments have shown that incorporating this compound into polymer-based materials can significantly improve their adsorption capacity for toxic metals like lead and mercury.

The versatility of 3-bromo-5-methoxypyridine-4-thiol continues to drive innovation across multiple disciplines. As researchers uncover new synthetic pathways and functional applications, this compound is poised to play a pivotal role in advancing modern chemical technologies.